Cas no 1436043-97-8 (2-Cyclopropyl-N,4-dimethyl-6-(methylthio)-N-[2-(1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide)

• Product Name: 2-Cyclopropyl-N,4-dimethyl-6-(methylthio)-N-[2-(1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide
• CAS No: 1436043-97-8
• MF: C₁₆H₂₁N₅OS
• MW: 331.435841321945
• CID: 5403935
• Update Time: 2025-06-07

2-Cyclopropyl-N,4-dimethyl-6-(methylthio)-N-[2-(1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-N,4-dimethyl-6-(methylthio)-N-[2-(1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide

• Inchi： 1S/C16H21N5OS/c1-11-13(15(23-3)19-14(18-11)12-5-6-12)16(22)20(2)9-10-21-8-4-7-17-21/h4,7-8,12H,5-6,9-10H2,1-3H3
• InChI Key： NEYRYDZKRBAVEM-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(SC)=C(C(N(C)CCN2C=CC=N2)=O)C(C)=N1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.6±50.0 °C(Predicted)
• pka: 2.50±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Cyclopropyl-N,4-dimethyl-6-(methylthio)-N-[2-(1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide

Introduction to 2-Cyclopropyl-N,4-dimethyl-6-(methylthio)-N-[2-(1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide (CAS No. 1436043-97-8)

2-Cyclopropyl-N,4-dimethyl-6-(methylthio)-N-[2-(1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1436043-97-8, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this pyrimidine derivative incorporates multiple functional groups, including a cyclopropyl ring, dimethylamino substituents, a methylthio group, and an ethyl chain linked to a pyrazole ring. Such structural features contribute to its unique chemical properties and biological activities, making it a subject of intense study in medicinal chemistry.

The< strong>2-cyclopropyl moiety in the molecular framework is particularly noteworthy due to its ability to influence the electronic and steric properties of the compound. Cyclopropyl groups are known to enhance binding affinity and metabolic stability, which are critical factors in drug design. In contrast, the presence of N,4-dimethyl groups introduces basicity and lipophilicity, which can modulate the compound's interaction with biological targets. The 6-(methylthio) substituent further contributes to the molecule's complexity by adding a sulfur atom that can engage in hydrogen bonding or participate in redox reactions. These features collectively make 2-Cyclopropyl-N,4-dimethyl-6-(methylthio)-N-[2-(1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide a promising candidate for further investigation.

The< strong>N-[2-(1H-pyrazol-1-yl)ethyl] portion of the molecule is particularly interesting as it combines a pyrazole ring with an ethyl chain. Pyrazole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The ethyl chain serves as a linker that can adjust the overall physicochemical properties of the compound, such as solubility and permeability across biological membranes. This segment of the molecule may play a crucial role in determining its pharmacokinetic behavior and therapeutic efficacy.

The< strong>5-pyrimidinecarboxamide moiety is another key feature that contributes to the compound's potential utility in drug development. Pyrimidine derivatives are ubiquitous in nature and are known for their role as nucleobase analogs in DNA and RNA. Carboxamide groups are frequently incorporated into drug molecules due to their ability to form hydrogen bonds and their stability under various physiological conditions. The combination of these structural elements suggests that 2-Cyclopropyl-N,4-dimethyl-6-(methylthio)-N-[2-(1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide may exhibit multiple modes of action, making it a versatile candidate for addressing complex diseases.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are often involved in critical cellular processes and are associated with various diseases. The unique structural features of 2-Cyclopropyl-N,4-dimethyl-6-(methylthio)-N-[2-(1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide make it an attractive candidate for this purpose. For instance, the pyrazole ring and the ethyl chain may provide binding pockets that can interact with specific PPIs. Preliminary studies have suggested that this compound can modulate the activity of certain kinases and transcription factors, which are key targets in cancer therapy.

The< strong>cyclopropyl group has been shown to enhance binding affinity by stabilizing transition states through steric interactions. Additionally, the< strong>methylthio group can engage in sulfur-nitrogen interactions with biological targets, further enhancing binding specificity. These interactions are critical for achieving high selectivity and efficacy in drug design. Furthermore, the< strong>N-[2-(1H-pyrazol-1-yl)ethyl] segment may interact with aromatic residues in protein targets through π-stacking interactions, providing another layer of specificity.

The< strong>5-pyrimidinecarboxamide moiety is particularly interesting because it can form multiple hydrogen bonds with polar residues in protein targets. This feature enhances both binding affinity and selectivity. Moreover, carboxamide groups are known to be stable under various physiological conditions, making them suitable for oral administration and systemic circulation. These properties make 2-Cyclopropyl-N,4-dimethyl-6-(methylthio)-N-[2-(1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide a promising candidate for further development as an oral therapeutic agent.

In conclusion, 2-Cyclopropyl-N,4-dimethyl-6-(methylthio)-N-[2-(1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide (CAS No. 1436043-97-8) is a structurally complex organic compound with multiple functional groups that contribute to its unique chemical properties and biological activities. Its potential applications in drug development are vast, ranging from cancer therapy to modulation of protein-protein interactions. The intricate design of this molecule makes it an attractive candidate for further investigation and optimization.